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Compound of Interest

Compound Name: Pentolame

Cat. No.: B132283 Get Quote

Phentolamine Stability Technical Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the stability of

phentolamine at room temperature. Below you will find troubleshooting advice, frequently

asked questions, and detailed experimental protocols to ensure the integrity of your

experiments. The initial query for "Pentolame" yielded no relevant results, and it has been

determined that the correct compound is likely Phentolamine.

Troubleshooting Guide: Phentolamine Stability
Issues
This guide addresses common problems encountered during the handling and storage of

phentolamine at room temperature.
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Issue Potential Cause Recommended Solution

Unexpected loss of potency in

reconstituted phentolamine

mesylate solution.

The reconstituted solution has

been stored at room

temperature for longer than the

recommended period.

Phentolamine mesylate

injection, after reconstitution, is

stable for 48 hours at room

temperature. It is

recommended to use the

reconstituted injection

immediately and not to store it.

Visible particulates or

discoloration in the

phentolamine solution.

This could indicate

degradation of the compound

or microbial contamination.

Visually inspect parenteral

drug products for particulate

matter and discoloration before

administration. If any are

observed, do not use the

solution.

Inconsistent experimental

results when using

phentolamine solutions.

The pH of the aqueous

solution may be affecting the

degradation rate of

phentolamine.

The degradation of

phentolamine hydrochloride in

aqueous solution is pH-

dependent. A pH-independent

region of greater stability exists

between pH 3.1 and 4.9, with a

minimum degradation rate

around pH 2.1.

Accelerated degradation of

phentolamine solution exposed

to laboratory light.

Phentolamine is sensitive to

light.

Irradiation with 254 nm UV

light has been shown to cause

a ninefold increase in the

degradation rate compared to

a light-protected control.

Protect phentolamine solutions

from light.

Precipitation or instability when

mixing phentolamine with other

compounds.

Incompatibility with other

agents in the solution.

While phentolamine is stable

for at least 40 days when

mixed with papaverine,

compatibility with other

compounds should be verified.
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Phentolamine is incompatible

with iron.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for phentolamine mesylate powder for

injection?

Phentolamine mesylate powder for injection should be stored at a controlled room temperature

between 15°C and 30°C (59°F and 86°F).

Q2: How long is a reconstituted solution of phentolamine mesylate stable at room temperature?

Following reconstitution of the lyophilized powder with sterile water for injection to a

concentration of 5 mg/mL, phentolamine mesylate injection is stable for 48 hours at room

temperature. However, the manufacturer recommends that the reconstituted injection be used

immediately and not stored.

Q3: Is phentolamine stable in combination with other drugs?

One study has shown that phentolamine mesylate in an aqueous solution with papaverine

(0.83 mg/mL phentolamine and 25 mg/mL papaverine) is stable for at least 40 days at room

temperature with no degradation of phentolamine observed.

Q4: What factors can accelerate the degradation of phentolamine in solution?

The degradation of phentolamine is influenced by pH, light, and the presence of certain buffer

species and solvents. The degradation kinetics follow apparent first-order kinetics.

pH: The degradation rate is pH-dependent, with a minimum rate observed around pH 2.1.

Light: Exposure to UV light at 254 nm significantly increases the degradation rate.

Buffers: Acetate and phosphate buffer species can catalyze
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[https://www.benchchem.com/product/b132283#issues-with-pentolame-stability-at-room-
temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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